Cas no 26675-99-0 (2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)-
• CAS No: 26675-99-0
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• CID: 1428260
• Update Time: 2024-08-15

2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-(1,1-dimethylethyl)-6-(trifluoromethyl)-

• Inchi： 1S/C9H11F3N2O2/c1-8(2,3)14-6(15)4-5(9(10,11)12)13-7(14)16/h4H,1-3H3,(H,13,16)
• InChI Key： VVXRFIPOMDCUAM-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C(F)(F)F)=CC(=O)N1C(C)(C)C

Computed Properties

• Exact Mass: 236.07733

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• PSA: 49.41
• pka: 7.57±0.40(Predicted)